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Compound of Interest

Compound Name: Diisopropyl sulfate

Cat. No.: B1214918 Get Quote

Effective management and disposal of diisopropyl sulfate are critical for ensuring laboratory

safety and environmental protection. This document provides a comprehensive, step-by-step

guide for researchers, scientists, and drug development professionals. Due to its hazardous

nature, diisopropyl sulfate must be handled with extreme caution throughout its lifecycle, from

use to final disposal. The following procedures are designed to mitigate risks and ensure

compliance with safety regulations.

Immediate Safety Information: Hazard Profile
Diisopropyl sulfate is a highly reactive and hazardous chemical.[1] It is classified as harmful if

swallowed or in contact with skin, causes severe skin burns and eye damage, and is suspected

of causing cancer.[2][3][4] The International Agency for Research on Cancer (IARC) classifies it

as a Group 2B carcinogen, meaning it is possibly carcinogenic to humans.[4]
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Hazard
Classification

GHS Code Description Source

Acute Toxicity (Oral,

Dermal)
H302 + H312

Harmful if swallowed

or in contact with skin.
[2][3]

Skin

Corrosion/Irritation
H314

Causes severe skin

burns and eye

damage.

[2][3]

Serious Eye Damage H318
Causes serious eye

damage.
[2]

Carcinogenicity H351
Suspected of causing

cancer.
[2][3][4]

Required Personal Protective Equipment (PPE)
When handling diisopropyl sulfate, all personnel must use appropriate PPE to prevent

exposure.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene).

Eye/Face Protection: Use safety glasses with side shields and a face shield.[2][3]

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are mandatory. For

larger quantities or in case of a spill, a chemical-resistant apron or suit is recommended.[2]

[3]

Respiratory Protection: All handling and disposal procedures must be performed in a certified

chemical fume hood to avoid inhalation of vapors.[3]

Disposal Protocol: Neutralization and Collection
The primary method for treating diisopropyl sulfate waste in a laboratory setting is through

controlled hydrolysis, followed by neutralization. The compound reacts with water to form

isopropanol and sulfuric acid.[5][6] The resulting acidic solution must then be neutralized before

being collected for final disposal by a certified waste management company.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.tcichemicals.com/BE/en/sds/D2954_EU_6N.pdf
https://www.aaronchem.com/sds/2973-10-6.pdf
https://www.tcichemicals.com/BE/en/sds/D2954_EU_6N.pdf
https://www.aaronchem.com/sds/2973-10-6.pdf
https://www.tcichemicals.com/BE/en/sds/D2954_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/D2954_EU_6N.pdf
https://www.aaronchem.com/sds/2973-10-6.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Diisopropyl-sulfate
https://www.benchchem.com/product/b1214918?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/D2954_EU_6N.pdf
https://www.aaronchem.com/sds/2973-10-6.pdf
https://www.tcichemicals.com/BE/en/sds/D2954_EU_6N.pdf
https://www.aaronchem.com/sds/2973-10-6.pdf
https://www.aaronchem.com/sds/2973-10-6.pdf
https://www.benchchem.com/product/b1214918?utm_src=pdf-body
https://cymitquimica.com/cas/2973-10-6/
https://publications.iarc.who.int/_publications/media/download/1877/fdccd55dcef170c9cfcc28ebfd3b9ec44aca9d49.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Neutralization of Small
Quantities (<50 mL)
This procedure details the chemical neutralization of small quantities of diisopropyl sulfate.

Methodology:

Preparation:

Perform all steps within a certified chemical fume hood.

Prepare a 10% aqueous solution of sodium carbonate or sodium bicarbonate.

Prepare a large beaker containing cold water or an ice bath, with a volume at least 20

times that of the diisopropyl sulfate to be neutralized. This will help dissipate the heat

from the exothermic hydrolysis reaction.

Place the beaker in a larger secondary container to manage any potential spills.

Hydrolysis:

Slowly and carefully, with constant stirring, add the diisopropyl sulfate dropwise to the

cold water. Never add water to the sulfate, as this can cause a violent reaction.

Continue stirring the solution for at least one hour to ensure the hydrolysis is complete.

Neutralization:

While continuing to stir, slowly add the 10% sodium carbonate or sodium bicarbonate

solution to the acidic mixture. Be cautious, as this will generate carbon dioxide gas

(effervescence).

Periodically check the pH of the solution using pH paper or a calibrated pH meter.

Continue adding the basic solution until the pH is neutral (pH 6-8).

Waste Collection:
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Transfer the neutralized solution into a clearly labeled hazardous waste container.

The label should include "Neutralized Diisopropyl Sulfate Waste," the chemical contents

(water, isopropanol, sodium sulfate), and the date.

Store the container in a designated satellite accumulation area.

Final Disposal:

Arrange for pickup by a licensed hazardous waste disposal company.[2][3] Never pour the

neutralized or un-neutralized chemical down the drain.[3][7]

Contaminated materials, including empty containers, gloves, and absorbent pads, should

be collected in a sealed bag or container, labeled as hazardous waste, and disposed of

through the same licensed company.[8]

Logical Workflow for Diisopropyl Sulfate Disposaldot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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